Cas no 181820-03-1 (5-Benzothiazolemethanol,a-methyl-)

• Product Name: 5-Benzothiazolemethanol,a-methyl-
• CAS No: 181820-03-1
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 113717
• PubChem ID: 45077207
• Update Time: 2025-04-18

5-Benzothiazolemethanol,a-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolemethanol,a-methyl-
• 5-Benzothiazolemethanol,α-methyl-(9CI)
• 1-(Benzo[d]thiazol-5-yl)ethanol
• 5-Benzothiazolemethanol,alpha-methyl-(9CI)
• SCHEMBL17541608
• 181820-03-1
• CS-0144964
• 1-(BENZO[D]THIAZOL-5-YL)ETHAN-1-OL
• 1-(1,3-benzothiazol-5-yl)ethanol

• Inchi： 1S/C9H9NOS/c1-6(11)7-2-3-9-8(4-7)10-5-12-9/h2-6,11H,1H3
• InChI Key： OKPBVDZHVNDNKR-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC(=C2)C(C)O

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• PSA: 61.36000
• LogP: 2.34960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles